6-bromo-4-phenyl-3-(piperidin-1-yl)quinolin-2(1H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Corrosion Inhibitors
Quinoline derivatives, including those structurally related to 6-bromo-4-phenyl-3-(piperidin-1-yl)quinolin-2(1H)-one, have been extensively studied for their anticorrosive properties. These compounds are known for their high electron density and ability to form stable chelating complexes with metallic surfaces, thereby preventing corrosion. The review by Verma, Quraishi, and Ebenso (2020) emphasizes the effectiveness of quinoline derivatives as corrosion inhibitors due to their polar substituents which facilitate strong adsorption on metal surfaces (Verma, Quraishi, & Ebenso, 2020).
Pharmacological Implications
The pharmacological significance of quinoline derivatives has been highlighted in their use as selective inhibitors for various cytochrome P450 isoforms, critical for drug metabolism and potential drug-drug interactions. The review by Khojasteh et al. (2011) details the potency and selectivity of chemical inhibitors of major human hepatic CYP isoforms, underscoring the importance of quinoline derivatives in deciphering the involvement of specific CYP isoforms (Khojasteh, Prabhu, Kenny, Halladay, & Lu, 2011).
Optoelectronic Materials
Quinoline and quinazoline derivatives are being explored for their applications in optoelectronic materials due to their luminescent properties. Lipunova et al. (2018) discuss the incorporation of quinazoline and pyrimidine rings into π-extended conjugated systems, which has proven valuable in creating novel materials for organic light-emitting diodes (OLEDs), photovoltaic cells, and colorimetric pH sensors. This research indicates the potential of quinoline derivatives in the development of advanced optoelectronic devices (Lipunova, Nosova, Charushin, & Chupakhin, 2018).
Properties
IUPAC Name |
6-bromo-4-phenyl-3-piperidin-1-yl-1H-quinolin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19BrN2O/c21-15-9-10-17-16(13-15)18(14-7-3-1-4-8-14)19(20(24)22-17)23-11-5-2-6-12-23/h1,3-4,7-10,13H,2,5-6,11-12H2,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BCCSQAHCNALBMG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=C(C3=C(C=CC(=C3)Br)NC2=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19BrN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.